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Abstract: Notices to Air Missions (NOTAMS) are critical, time-sensitive messages integral to the
safety and efficiency of the global aviation system.[1][2][3] These notices, however, are
composed in a highly condensed, coded format, presenting a significant data extraction and
interpretation challenge. This technical guide provides a comprehensive methodology for
decoding NOTAM contractions and abbreviations. It establishes a systematic protocol for
parsing NOTAM structure, presents categorized tables of common contractions for efficient
reference, and utilizes logical diagrams to illustrate the decoding workflow. While the domain of
application is aeronautical, the principles of structured data extraction and interpretation from
coded messaging are broadly applicable across scientific and technical research fields.

Introduction to NOTAMs

A NOTAM is an official notice distributed by aviation authorities to alert pilots and other flight
operations personnel of potential hazards, or changes to facilities, services, and procedures in
the National Airspace System.[1] The information is essential for flight planning and safety,
covering a wide range of topics from runway closures and navigational aid outages to airspace
restrictions.[1][4] The format is standardized globally by the International Civil Aviation
Organization (ICAO) to ensure consistency, though regional variations exist.[2][3] The core
challenge for any data-driven analysis lies in the NOTAM's use of specialized contractions and
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a rigid, coded structure to convey information concisely. This guide provides the foundational
knowledge to systematically decode these messages.

The Structure of a NOTAM

A NOTAM is not a block of free text but a structured message with distinct fields.
Understanding this structure is the first step in the decoding protocol. The primary components
are organized into a series of "ltems" or fields, most notably the Qualifier Line (Q-line) and
Items A through G.[2][5]

The diagram below illustrates the fundamental structure of a standard ICAO-formatted NOTAM.
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Raw NOTAM String

NOTAliI Fields
Series & Number
(e.g., A1234/24)

Q) Line (Qualifier)
Coded summary of subject and status

F/G) Altitude Limits (Optional)

A) Location (ICAO Code)
B) Start of Validity (YYMMDDHHMM)

C) End of Validity (YYMMDDHHMM)

D) Schedule (Optional)

e
)
)
)
— -

E) Plain Language Text

(Contains contractions & abbreviations)

Click to download full resolution via product page

Caption: Logical structure of a standard ICAO NOTAM.
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Decoding Protocol

This section provides a systematic workflow for translating a raw NOTAM into human-readable
information. This process can be adapted for automated, computational parsing or manual
interpretation.

Experimental Protocol: Step-by-Step NOTAM Decoding

« Isolate the NOTAM Number: Identify the initial series and number (e.g., A1184/24), which
serves as a unique identifier.[6]

» Parse the Qualifier (Q) Line: This is the most data-rich coded line.[2][7]
o It begins with Q).
o The first element is the Flight Information Region (FIR) (e.g., OMAE).[5][6]

o The next five letters are the Q-Code, a critical component that summarizes the NOTAM.[6]

[8]1°]

» The 2nd and 3rd letters identify the subject (e.g., MR for Movement Area - Runway).[6]
[71[8]

» The 4th and 5th letters identify the status (e.g., LC for Closed).[7]
o Subsequent codes define the traffic (IV for IFR and VFR), purpose, and scope.[5]
« ldentify Location and Validity:
o Item A): Extract the 4-letter ICAO location identifier (e.g., OMDB for Dubai Intl.).[2][6]
o Item B): Extract the start date/time in YYMMDDHHMM UTC format.[3][6]
o Item C): Extract the end date/time. A value of PERM indicates permanent.
o Translate the Message Body (Item E):

o This field contains the core message in an abbreviated format (e.g., RWY 12R/30L CLSD).
[6]
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o Process the text sequentially, referencing the abbreviation tables (Section 4.0) to expand
each contraction. For example, RWY becomes "Runway" and CLSD becomes "Closed".

o Synthesize the Information: Combine the decoded fields into a complete, understandable
statement.

The following diagram visualizes this decoding workflow.
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Start: Receive Raw NOTAM

Synthesize Decoded Information

End: Human-Readable Message

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6291764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signal Modifiers

Location Data Temporal Data Specifics .
(Item A) (Items B, C) (Item E) are integrated to produce
is at X
R are integrated to prh Operational Response (Output)
Primary Signal (Input are integrated to produce Actionable Intelligence
Runway 12R/30L at OMD
Q-Code 0 0z to d
(e.9., QURLC)
S are integrated to produce

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6291764#decoding-notam-contractions-and-
abbreviations-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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